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Compound of Interest

Compound Name: 4-Diazodiphenylamino sulfate

Cat. No.: B7820589

Extensive literature searches have revealed no scientific evidence to support the use of 4-
diazodiphenylamino sulfate, also known by its trade name Variamine Blue RT Salt, as an
inhibitor of protein-protein interactions (PPIs). While the user request sought a detailed
comparison guide on its specificity and selectivity for this application, the compound is primarily
documented as a dye with applications in the textile industry, biological staining, and analytical
chemistry.[1][2][3]

Our investigation found no published studies, experimental data, or any other documentation
that characterizes 4-diazodiphenylamino sulfate as a modulator of protein-protein
interactions. Consequently, quantitative data regarding its binding affinity, IC50 values against
specific targets, or off-target effects in a biological context as a PPI inhibitor are not available.

The available scientific literature consistently describes the utility of 4-diazodiphenylamino
sulfate in contexts related to its properties as a chromogenic substance. For instance, it has
been used in spectrophotometric methods to determine enzyme activity based on color
change, a role that leverages its dye characteristics rather than any direct inhibitory function on
protein interactions.[2]

Furthermore, safety and toxicological information is available for the compound, with some
discussion on the potential mutagenicity of related p-phenylenediamine compounds following
oxidation.[4] However, this information does not pertain to any therapeutic or research
application as a PPI inhibitor.
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In the absence of any data on the biological activity of 4-diazodiphenylamino sulfate as a
protein-protein interaction inhibitor, it is not possible to create a comparison guide, detail
experimental protocols for its evaluation, or generate the requested data tables and
visualizations. The fundamental premise of the request—that 4-diazodiphenylamino sulfate is
a tool for studying or inhibiting PPIs—is not supported by the current body of scientific
literature.

Therefore, researchers, scientists, and drug development professionals seeking inhibitors of
protein-protein interactions should consider established and validated chemical compounds for
which extensive specificity and selectivity data are available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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